Cas no 1558112-93-8 (2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane)

• Product Name: 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane
• CAS No: 1558112-93-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6781238
• Update Time: 2026-03-12

2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane

• Inchi： 1S/C11H13BrO2/c1-8-3-4-9(7-10(8)12)11(2)13-5-6-14-11/h3-4,7H,5-6H2,1-2H3
• InChI Key： ULTAXHXSYBAPDY-UHFFFAOYSA-N
• SMILES： CC1(OCCO1)C1C=CC(C)=C(Br)C=1

Additional information on 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane

Introduction to 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1558112-93-8)

2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1558112-93-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of dioxolane derivatives, which are known for their versatility in serving as intermediates in the synthesis of various bioactive molecules. The presence of both bromo and methyl substituents on the aromatic ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The molecular structure of 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane consists of a dioxolane ring fused with a phenyl group that is substituted at the 3-position with a bromine atom and at the 4-position with a methyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various synthetic pathways. The dioxolane moiety, characterized by its oxygen atoms, contributes to the compound's stability while also providing a site for functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of dioxolane-based compounds. Studies have demonstrated that such derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. The bromine substituent on the phenyl ring is particularly noteworthy, as it serves as a handle for further chemical transformations such as Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of diverse functional groups.

One of the most compelling aspects of 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel drug candidates by incorporating additional functional groups or by modifying the dioxolane ring itself. For instance, recent studies have shown that derivatives of this compound can be used to create potent inhibitors of specific enzymes implicated in various diseases. The ability to fine-tune the structure through strategic functionalization makes it an indispensable tool in medicinal chemistry.

The synthesis of 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors under controlled conditions, followed by bromination and methylation steps to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired molecular architecture.

The pharmacological evaluation of 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane has revealed several promising avenues for therapeutic intervention. In particular, its ability to interact with biological targets suggests that it could be developed into a lead compound for treating conditions such as neurodegenerative disorders or autoimmune diseases. Preliminary in vitro studies have indicated that certain derivatives exhibit inhibitory effects on enzymes like kinases and phosphodiesterases, which are known to play crucial roles in disease pathogenesis.

From a computational chemistry perspective, 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how modifications to the molecule can enhance its binding affinity and selectivity. For example, computational analysis has identified key residues on the target protein that interact with the dioxolane ring and substituents, guiding rational drug design efforts.

The industrial significance of 2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane cannot be overstated. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug development pipelines worldwide. As demand for innovative therapeutics grows, compounds like this continue to serve as critical components in the quest for new treatments. The versatility of dioxolane derivatives ensures that they will remain relevant in both academic research and industrial applications for years to come.

In conclusion,2-(3-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1558112-93-8) represents a fascinating compound with broad utility in chemical synthesis and pharmacological research. Its unique structural features and reactivity make it an invaluable asset for scientists working on developing novel bioactive molecules. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its place as a cornerstone in modern medicinal chemistry.